Cas no 2877665-88-6 (N-{[1-(6-cyclobutylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide)

• Product Name: N-{[1-(6-cyclobutylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide
• CAS No: 2877665-88-6
• MF: C₁₉H₂₉FN₄O
• MW: 348.458167791367
• CID: 5307872
• PubChem ID: 165432127
• Update Time: 2025-06-26

N-{[1-(6-cyclobutylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-{[1-(6-cyclobutylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide
• F6822-3363
• AKOS040887293
• 2877665-88-6
• N-[[1-(6-Cyclobutyl-4-pyrimidinyl)-4-fluoro-4-piperidinyl]methyl]-2,2-dimethylpropanamide

• Inchi： 1S/C19H29FN4O/c1-18(2,3)17(25)21-12-19(20)7-9-24(10-8-19)16-11-15(22-13-23-16)14-5-4-6-14/h11,13-14H,4-10,12H2,1-3H3,(H,21,25)
• InChI Key： GLFUCNJZOPSJOL-UHFFFAOYSA-N
• SMILES： C(NCC1(F)CCN(C2C=C(C3CCC3)N=CN=2)CC1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 348.23253972g/mol
• Monoisotopic Mass: 348.23253972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 548.4±50.0 °C(Predicted)
• pka: 16.29±0.46(Predicted)

Additional information on N-{[1-(6-cyclobutylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide

Professional Introduction to N-{[1-(6-cyclobutylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide (CAS No. 2877665-88-6)

N-{[1-(6-cyclobutylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide, identified by its CAS number 2877665-88-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound represents a convergence of structural complexity and functional diversity, making it a subject of intense research interest for its potential applications in drug discovery and development.

The molecular architecture of N-{[1-(6-cyclobutylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide is characterized by the presence of multiple pharmacophoric elements. The 6-cyclobutylpyrimidin-4-yl moiety introduces a rigid bicyclic system that can enhance binding affinity and selectivity, while the 4-fluoropiperidin-4-yl group contributes a fluorine atom, which is well-known for its ability to modulate metabolic stability and binding interactions. The amide linkage at the end of the molecule further extends its potential utility in forming hydrogen bonds, a critical feature in many drug-receptor interactions.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage advanced chemical scaffolds. The compound N-{[1-(6-cyclobutylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide aligns with this trend, as it embodies structural features that are often associated with high-affinity binders. Specifically, the combination of the cyclobutylpyrimidine ring system and the fluorinated piperidine moiety has been explored in various drug candidates targeting neurological and inflammatory disorders.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The 6-cyclobutylpyrimidin-4-yl group is known to interact favorably with certain neurotransmitter receptors, while the 4-fluoropiperidin-4-yl moiety can enhance oral bioavailability and metabolic stability. These properties make it an attractive candidate for further investigation as a potential lead compound in the development of new antipsychotic or antidepressant agents. Recent studies have demonstrated that similar structural motifs have shown promise in preclinical models, highlighting the potential of this compound to address unmet medical needs.

The synthesis and characterization of N-{[1-(6-cyclobutylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide have been meticulously optimized to ensure high yield and purity. Advanced synthetic techniques, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex core structure efficiently. The fluorine atom has been incorporated using state-of-the-art fluorination methods, ensuring its stability under various chemical conditions. These synthetic advancements not only facilitate the production of this compound but also pave the way for future modifications and derivatization efforts.

The pharmacological profile of N-{[1-(6-cyclobutylpyrimidin-4-yl)-4-fluoropiperidin-4-yl]methyl}-2,2-dimethylpropanamide has been preliminarily evaluated using both in vitro and in vivo models. Initial studies have revealed promising binding affinities to several key targets relevant to neurological diseases. The compound exhibits strong interaction with serotonin receptors (5-HT1A and 5-HT2A), which are implicated in mood regulation and cognitive function. Additionally, it demonstrates moderate activity against dopamine receptors (D3 and D5), suggesting potential efficacy in conditions such as schizophrenia and Parkinson's disease.

The presence of the amide group in the molecular structure also opens up possibilities for further functionalization. Amides are versatile pharmacophores that can be modified to enhance solubility, bioavailability, or target specificity. For instance, prodrugs based on this scaffold could be designed to improve oral absorption or tissue penetration. Furthermore, peptidomimetic strategies could be employed to develop analogs with enhanced binding affinity or selectivity by leveraging computational modeling and structure-based drug design approaches.

The growing interest in fluorinated compounds stems from their unique physicochemical properties that can significantly influence drug efficacy and pharmacokinetics. The electron-withdrawing nature of fluorine can enhance metabolic stability by preventing oxidative degradation, while its ability to form weak hydrogen bonds can fine-tune receptor interactions. In the context of N-{[1-(6-cyclobutylpyrimidin-4-y)]methyl}-2,2-dimethylpropanamide, these properties are particularly relevant given its intended applications in neurological therapy where long half-life and high target engagement are crucial.

Ongoing research efforts are focused on expanding the chemical space explored by this compound class through combinatorial chemistry and high-throughput screening (HTS) methodologies. By systematically varying key structural elements such as ring size, substitution patterns, and heteroatom incorporation, researchers aim to identify novel derivatives with improved pharmacological profiles. Computational tools like molecular docking simulations are being increasingly utilized to predict binding modes and optimize lead structures before experimental validation.

The integration of machine learning algorithms into drug discovery pipelines has also accelerated progress in this area. Predictive models based on large datasets of known bioactive compounds can identify promising candidates like N-{[1-(6-cyclobutylpyrimidin)-4-fluoropiperidine]methyl}-2-methylpropanamide(CAS No. 2877665886) with high confidence levels before they enter costly wet-lab synthesis rounds. This data-driven approach not only saves time but also enables more rational decision-making throughout the development process.

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